Cas no 2228747-33-7 (3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid)
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
- EN300-1977544
- 2228747-33-7
-
- Inchi: 1S/C10H14ClN3O2/c1-5-7(8(11)14(2)13-5)10(9(15)16)3-6(12)4-10/h6H,3-4,12H2,1-2H3,(H,15,16)
- InChI Key: MNLZRFHHSCICIW-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C)=NN1C)C1(C(=O)O)CC(C1)N
Computed Properties
- Exact Mass: 243.0774544g/mol
- Monoisotopic Mass: 243.0774544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 81.1Ų
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1977544-0.05g |
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid |
2228747-33-7 | 0.05g |
$1513.0 | 2023-09-16 | ||
| Enamine | EN300-1977544-0.1g |
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid |
2228747-33-7 | 0.1g |
$1585.0 | 2023-09-16 | ||
| Enamine | EN300-1977544-0.25g |
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid |
2228747-33-7 | 0.25g |
$1657.0 | 2023-09-16 | ||
| Enamine | EN300-1977544-0.5g |
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid |
2228747-33-7 | 0.5g |
$1728.0 | 2023-09-16 | ||
| Enamine | EN300-1977544-1.0g |
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid |
2228747-33-7 | 1g |
$1801.0 | 2023-05-31 | ||
| Enamine | EN300-1977544-2.5g |
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid |
2228747-33-7 | 2.5g |
$3530.0 | 2023-09-16 | ||
| Enamine | EN300-1977544-5.0g |
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid |
2228747-33-7 | 5g |
$5221.0 | 2023-05-31 | ||
| Enamine | EN300-1977544-10.0g |
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid |
2228747-33-7 | 10g |
$7742.0 | 2023-05-31 | ||
| Enamine | EN300-1977544-1g |
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid |
2228747-33-7 | 1g |
$1801.0 | 2023-09-16 | ||
| Enamine | EN300-1977544-5g |
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid |
2228747-33-7 | 5g |
$5221.0 | 2023-09-16 |
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
Introduction to 3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2228747-33-7) and Its Emerging Applications in Chemical Biology
3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid, identified by the CAS number 2228747-33-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive scaffold and potential biological activities. This compound belongs to a class of heterocyclic derivatives characterized by a cyclobutane ring fused with a pyrazole moiety, further functionalized with an amino group and a chloro-substituted pyrazole. The combination of these structural features positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.
The pyrazole core is a well-known pharmacophore in medicinal chemistry, widely recognized for its role in various bioactive molecules. Pyrazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a chloro-substituent on the pyrazole ring introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. Moreover, the cyclobutane ring enhances rigidity, potentially improving binding affinity and selectivity in protein-ligand interactions.
The amino group at the cyclobutane position provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. This flexibility makes 3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid an attractive scaffold for structure-based drug design and fragment-based lead optimization.
Recent studies have highlighted the importance of cycloalkylamine derivatives in medicinal chemistry. Compounds featuring a cyclobutane ring often exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their open-chain counterparts. This characteristic is particularly valuable in the development of long-term therapeutic agents where bioavailability and resistance to degradation are critical factors.
The 5-chloro substituent on the pyrazole ring is particularly noteworthy, as it can influence both electronic properties and hydrogen bonding capabilities. Chloro groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity through halogen bonding interactions. This motif has been successfully employed in various marketed drugs, underscoring its utility in medicinal chemistry.
Current research in chemical biology increasingly emphasizes the exploration of small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of 3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid make it a potential candidate for targeting such interactions. PPIs are involved in numerous cellular processes and are often considered challenging drug targets due to their large binding surfaces and lack of clear binding pockets. However, the rigid scaffold of this compound may facilitate precise binding to specific PPIs, offering a novel approach to modulate these interactions.
In addition to its potential as a PPI modulator, preliminary computational studies suggest that 3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid may exhibit inhibitory activity against certain kinases. Kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in various diseases, including cancer. The ability to selectively inhibit specific kinases could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.
The synthesis of this compound presents an interesting challenge due to the need to construct both the cyclobutane and pyrazole moieties while maintaining regioselectivity. Advances in synthetic methodologies have enabled more efficient access to such complex scaffolds, making it feasible to produce sufficient quantities for biological testing. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been particularly useful in constructing the desired framework.
Evaluation of 3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid in cellular assays has revealed promising preliminary results. In vitro studies indicate that it can modulate the activity of certain enzymes involved in inflammatory pathways. This aligns with the growing interest in developing anti-inflammatory agents based on heterocyclic scaffolds. The compound's ability to interfere with key signaling pathways without significant off-target effects suggests its potential as a lead compound for further optimization.
The future development of 3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-y)cyclobutane - 1-carboxylic acid will likely involve structure-based drug design approaches combined with high-throughput screening (HTS) technologies. By leveraging computational modeling and experimental data, researchers can iteratively refine the molecular structure to enhance potency, selectivity, and pharmacokinetic properties. The integration of artificial intelligence (AI) tools into drug discovery pipelines is also expected to accelerate this process by predicting molecular properties and identifying optimal analogs.
Given its unique structural features and promising biological activities, 3-amino - 1-(5-chloro - 1 , 3 - dimethyl - 1 H - pyrazol - 4 - yl ) cyclobutane - 1 - carboxylic acid represents an exciting opportunity for further exploration in chemical biology and drug discovery. Its potential applications span multiple therapeutic areas, including oncology, inflammation ,and central nervous system disorders . As research continues ,this compound is poised to contribute significantly to our understanding of disease mechanisms and provide novel therapeutic strategies .
2228747-33-7 (3-amino-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)